Cas no 21662-16-8 ((E,E)-2,4-Dodecadien-1-al)

(E,E)-2,4-Dodecadien-1-al Properties

Names and Identifiers

• (E,E)-2,4-Dodecadien-1-al
• (E,E)-2,4-Dodecadienal
• 2,4-DODECADIEN-1-AL
• 2,4-DODECADIENAL
• 2E,4E-Dodecadienal
• dodeca-2t,4t-dienal
• trans,trans-2,4-Dodecadienal
• (2E,4E)-Dodeca-2,4-dienal
• +Expand

• MDL： MFCD00014678
• InChIKey： QKTZBZWNADPFOL-BNFZFUHLSA-N
• Inchi： 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-12H,2-7H2,1H3/b9-8+,11-10+
• SMILES： CCCCCCC/C=C/C=C/C=O
• BRN： 1708096

Computed Properties

• Exact Mass: 180.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 3.65820
• PSA: 17.07000
• Refractive Index: 1.510
• Boiling Point: 130°C 6mm
• Flash Point: 104 ºC
• FEMA: 3670
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u9ec4\u8272\u6db2\u4f53","dst":"Yellow liquid"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.865